2,3,4,6-Tetra-O-benzoyl-D-mannopyranose
Overview
Description
2,3,4,6-Tetra-O-benzoyl-D-mannopyranose is a chemical compound used for glucosylation reactions and as a reagent for the synthesis of 1-C-alpha-D-glucopyranose derivatives . It has a molecular formula of C34H28O10 .
Synthesis Analysis
The synthesis of 2,3,4,6-Tetra-O-benzoyl-D-mannopyranose involves several steps. One method involves the triflation of the 2-hydroxyl group and subsequent SN2 displacement with azide ion . Another method involves the successive tritylation and benzoylation of benzyl β-D-glucopyranoside .Molecular Structure Analysis
The molecular structure of 2,3,4,6-Tetra-O-benzoyl-D-mannopyranose consists of a mannopyranose ring with benzoyl groups attached to the 2, 3, 4, and 6 positions . The molecular weight of the compound is 596.6 g/mol .Chemical Reactions Analysis
2,3,4,6-Tetra-O-benzoyl-D-mannopyranose is used in glucosylation reactions and as a reagent for the synthesis of 1-C-alpha-D-glucopyranose derivatives . The order of reactivity towards benzoylation is determined to be: 2-OH > 3-OH > 4-OH for D-gluco, 3-OH > 2-OH > 4-OH for D-manno, and 2-OH, 3-OH > 4-OH for the D-galacto series .Physical And Chemical Properties Analysis
2,3,4,6-Tetra-O-benzoyl-D-mannopyranose has a molecular weight of 596.6 g/mol . It has a molecular formula of C34H28O10 . The compound is stored at -20°C and protected from light .Scientific Research Applications
Synthesis of Glycosides
2,3,4,6-Tetra-O-benzoyl-D-mannopyranose: is a key intermediate in the synthesis of glycosides, which are molecules consisting of a sugar and another functional group via a glycosidic bond. These compounds are significant due to their presence in a variety of biologically active molecules .
Study of Anomeric Effects
The compound is used in theoretical studies to understand the anomeric effect, which is the preference for certain substituents to adopt an axial orientation in pyranose rings. This effect has implications in the stability and reactivity of glycosidic bonds .
Preparation of Pharmaceutical Intermediates
It serves as a precursor for the preparation of pharmaceutical intermediates. For example, it can be transformed into derivatives that are intermediates in the synthesis of antidiabetic drugs like Voglibose and Dapagliflozin .
Antibacterial and Antioxidant Applications
Derivatives of 2,3,4,6-Tetra-O-benzoyl-D-mannopyranose have been shown to exhibit antibacterial and antioxidant activities. This is particularly relevant in the development of new drugs and therapeutic agents .
Selectin-Mediated Cell Adhesion Inhibition
The compound is utilized in the creation of synthetic inhibitors that prevent selectin-mediated cell adhesion. This process is crucial in the inflammatory response, and inhibitors can be potential therapeutic agents for various inflammatory diseases .
Spiroketal Glycosides Synthesis
2,3,4,6-Tetra-O-benzoyl-D-mannopyranose: is also used in the synthesis of spiroketal glycosides, which are a class of compounds with a wide range of biological activities. The synthesis involves stereospecific methods that are important for creating biologically active configurations .
Mechanism of Action
Target of Action
It is known to be used as a reagent for the synthesis of 1-c-alpha-d-glucopyranose derivatives .
Mode of Action
The exact mode of action of 2,3,4,6-Tetra-O-benzoyl-D-mannopyranose is not fully understood. It is proposed that upon deacetylation, an oxonium intermediate is formed. The attack of a water molecule on this intermediate either from the bottom or top side leads to the formation of the corresponding 2,3,4,6-tetra-O-acetyl α- or β-glucopyranose, respectively .
Biochemical Pathways
It is known to be involved in glucosylation reactions .
Pharmacokinetics
Its molecular weight is 59659 , which may influence its bioavailability and pharmacokinetic profile.
Result of Action
It is known to be used in the synthesis of c-glycosides, as illustrated by the preparation of the α-and β-glycosyl acetates of the 2,3,4,6-tetra-o-benzyl-d-mannopyranose and of the 2,3,4,6-tetra-o-benzylglucopyranose .
Action Environment
It is recommended to be stored at temperatures below 0°c , suggesting that temperature could affect its stability.
properties
IUPAC Name |
[(2R,3R,4S,5S)-3,4,5-tribenzoyloxy-6-hydroxyoxan-2-yl]methyl benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H28O10/c35-30(22-13-5-1-6-14-22)40-21-26-27(42-31(36)23-15-7-2-8-16-23)28(43-32(37)24-17-9-3-10-18-24)29(34(39)41-26)44-33(38)25-19-11-4-12-20-25/h1-20,26-29,34,39H,21H2/t26-,27-,28+,29+,34?/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCDYAJBVISGNLC-FUDYUEBSSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)O)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C(=O)OC[C@@H]2[C@H]([C@@H]([C@@H](C(O2)O)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H28O10 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80921103 |
Source
|
| Record name | 2,3,4,6-Tetra-O-benzoylhexopyranose | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80921103 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
596.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,4,6-Tetra-O-benzoyl-D-mannopyranose | |
CAS RN |
113544-59-5 |
Source
|
| Record name | 2,3,4,6-Tetra-O-benzoylhexopyranose | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80921103 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-Fluoro-2-(methylamino)phenyl]ethanone](/img/structure/B48874.png)
![Methyl [(3-nitrophenoxy)methyl]cyanocarbonimidodithioate](/img/structure/B48888.png)
![[3-(Hydroxymethyl)phenyl]guanidine](/img/structure/B48890.png)